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Compound of Interest

Compound Name: 8-Methyl Chrysophanol

Cat. No.: B1589521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) peak

assignment for 8-Methyl Chrysophanol. Due to the limited availability of direct experimental

NMR data for 8-Methyl Chrysophanol in the surveyed literature, this note presents a

comprehensive analysis based on the well-documented NMR data of its parent compound,

Chrysophanol. The assignments for 8-Methyl Chrysophanol are predicted based on

established substituent effects.

Introduction
8-Methyl Chrysophanol, also known as Chrysophanol 8-methyl ether or 1-hydroxy-8-

methoxy-3-methylanthraquinone, is an anthraquinone derivative.[1] Anthraquinones are a class

of naturally occurring compounds with a wide range of biological activities, making them of

significant interest in pharmaceutical research and drug development. Accurate NMR peak

assignment is fundamental for the structural elucidation and characterization of such

molecules, ensuring their identity and purity in research and development processes.

This application note provides tabulated ¹H and ¹³C NMR data for Chrysophanol, predicted

assignments for 8-Methyl Chrysophanol, a detailed experimental protocol for NMR data

acquisition, and a structural diagram for clarity.
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To facilitate the discussion of NMR peak assignments, the chemical structures of Chrysophanol

and 8-Methyl Chrysophanol with standardized atom numbering are presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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